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Compound of Interest

Compound Name: CellTracker Blue CMF2HC Dye

Cat. No.: B8470942

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CellTracker™ Blue CMF2HC (4-chloromethyl-6,8-difluoro-7-hydroxycoumarin) is a fluorescent

dye well-suited for the long-term tracking of living cells.[1][2] This probe readily crosses cell

membranes. Once inside a living cell, its chloromethyl group reacts with intracellular thiol

groups, primarily through a glutathione S-transferase-mediated reaction.[3][4][5] This process

creates a fluorescent dye-thioether adduct that is membrane-impermeant and is retained in the

cytoplasm.[4] The stable, non-toxic labeling at working concentrations allows for monitoring cell

movement, proliferation, and migration for at least 72 hours.[3][5][6] The fluorescence is

passed to daughter cells but not to adjacent cells in a population.[3][4][5][6]

Mechanism of Action
The CellTracker™ Blue CMF2HC dye's mechanism involves passive diffusion into the cell,

followed by an intracellular reaction that renders it fluorescent and membrane-impermeable.

This ensures that the dye is well-retained within the labeled cells, allowing for extended periods

of observation. The fluorescence of CellTracker™ Blue CMF2HC does not require enzymatic

cleavage for activation.[5][6]
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Spectral Properties
The spectral characteristics of CellTracker™ Blue CMF2HC make it compatible with standard

blue laser lines and DAPI filter sets.

Property Wavelength (nm)

Excitation (Max) 371

Emission (Max) 464

Spectral properties as determined in aqueous

buffer or methanol; values may vary in cellular

environments.[3]

Experimental Protocols
Reagent Preparation
10 mM Stock Solution: To prepare a 10 mM stock solution, allow the lyophilized CellTracker™

Blue CMF2HC vial to warm to room temperature before opening. Dissolve the contents in high-

quality, anhydrous dimethyl sulfoxide (DMSO).[3][4][6]

Working Solution: Prepare the final working solution by diluting the 10 mM stock solution in a

serum-free medium to the desired concentration.[3][4][6] It is crucial to avoid using amine- or

thiol-containing buffers in the working solution.[3][4][6] The recommended concentration range

for the working solution is between 0.5 and 25 µM.[3][4][6][7] For long-term studies (over 3

days) or with rapidly dividing cells, a concentration of 5–25 µM is generally recommended.[4][6]

For shorter experiments, such as viability assays, a lower concentration of 0.5–5 µM is often

sufficient.[4][6] The optimal concentration should be determined experimentally for each cell

type and application.[3][4]

Staining Protocol for Adherent Cells
Cell Culture: Grow adherent cells to the desired confluence on coverslips or in an

appropriate culture vessel.

Preparation: Pre-warm the CellTracker™ working solution to 37°C.[4]
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Staining: Remove the culture medium from the cells.[3][6] Gently add the pre-warmed

working solution to the cells.[3][6]

Incubation: Incubate the cells for 15 to 45 minutes at 37°C under appropriate growth

conditions for the specific cell type.[3][4][6][7]

Washing: Remove the staining solution.[3][6]

Recovery: Add fresh, pre-warmed, complete culture medium and incubate the cells for an

additional 30 minutes at 37°C.[4] This step allows for the modification of the chloromethyl

group and secretion of any excess dye.[4]

Imaging: The stained cells can now be visualized using a fluorescence microscope equipped

with the appropriate filters for the dye's excitation and emission spectra.[3]

Experimental Workflow
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Caption: Experimental workflow for staining adherent cells with CellTracker™ Blue CMF2HC

Dye.

Quantitative Data Summary
Parameter Recommended Range Notes

Working Concentration 0.5 - 25 µM

Optimal concentration varies

with cell type and application.

[3][4][6][7]

5 - 25 µM

For long-term tracking (>3

days) or rapidly dividing cells.

[4][6]

0.5 - 5 µM
For shorter-term experiments

(e.g., viability assays).[4][6]

Incubation Time 15 - 45 minutes

The optimal time may need to

be determined empirically.[3][4]

[6][7]

Long-Term Tracking At least 72 hours

The fluorescent signal is

retained for multiple cell

generations.[3][4][5][6]

Cytotoxicity
Non-toxic at working

concentrations

No significant cytotoxicity has

been observed at

concentrations up to 25 µM.[7]

Troubleshooting
Low Signal: If the fluorescent signal is weak, consider increasing the dye concentration or

the incubation time. Ensure that the correct excitation and emission filters are being used for

imaging.

High Background: To reduce background fluorescence, ensure that the washing steps are

performed thoroughly to remove any unbound dye.
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Cell Toxicity: While the dye is generally non-toxic, if adverse effects on cell health are

observed, reduce the dye concentration or the incubation period.[4][6]

Safety and Handling
Handle the DMSO stock solution with care, as DMSO can facilitate the entry of organic

molecules into tissues.[3][5] Always wear appropriate personal protective equipment, including

gloves and eye protection. Dispose of reagents in accordance with local regulations.[3] The

product should be stored at ≤–20°C, protected from light, and in a desiccated environment.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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